Acetic acid, 2-[(cycloheptylideneamino)oxy]-

• IUPAC Name: 2-(cycloheptylideneamino)oxyacetic acid
• InChI: InChI=1S/C9H15NO3/c11-9(12)7-13-10-8-5-3-1-2-4-6-8/h1-7H2,(H,11,12)
• InChI Key: UBJYWEPKULSKSZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(=NOCC(=O)O)CC1
• Molecular Formula: C9H15NO3
• Molecular Weight: 185.22 g/mol

Description

“Acetic acid, 2-[(cycloheptylideneamino)oxy]-” is a chemical compound with the CAS Number: 1202-45-5. Its molecular weight is 185.22 and it is typically stored at room temperature. It is a powder in physical form.

Molecular Structure Analysis

The IUPAC name for this compound is [ (cycloheptylideneamino)oxy]acetic acid. The InChI code for the compound is 1S/C9H15NO3/c11-9(12)7-13-10-8-5-3-1-2-4-6-8/h5,10H,1-4,6-7H2,(H,11,12).

Physical And Chemical Properties Analysis

The compound has a melting point of 52-53 degrees Celsius. It is a powder in physical form.

Scientific Research Applications

Medicinal Chemistry Applications

Acetic acid derivatives have been explored for their pharmacological properties. For example, the synthesis of acidic cycloalkanoindoles, including derivatives of acetic acid, demonstrated significant anti-inflammatory actions in experimental models (Asselin et al., 1976)[https://consensus.app/papers/cycloalkanoindoles-syntheses-actions-acidic-asselin/0a471d1c3ca058f0b3040bbf724ba279/?utm_source=chatgpt]. Additionally, studies on compounds like ML 3000, a pyrrolizine derivative inhibiting cyclo-oxygenase and 5-lipoxygenase enzymes, indicate the potential of acetic acid derivatives in developing new anti-inflammatory and analgesic drugs (Laufer et al., 1994)[https://consensus.app/papers/pharmacological-profile-pyrrolizine-inhibiting-enzymes-laufer/676712037bc356f6bac92cc68c013304/?utm_source=chatgpt].

Agricultural Chemistry

In agricultural chemistry, the role of acetic acid derivatives, such as indole-3-acetic acids, has been studied for targeted cancer therapy, showcasing the intersection between plant hormones and medical applications (Wardman, 2002)[https://consensus.app/papers/acids-peroxidase-prodrugenzyme-combination-targeted-wardman/ce4d5db2d29c5d408b86971a2f87b779/?utm_source=chatgpt]. This highlights the potential of acetic acid derivatives in developing novel treatment approaches based on the bioactivity of plant-derived compounds.

Materials Science and Industrial Chemistry

Acetic acid derivatives play a crucial role in materials science and industrial chemistry. For instance, acetic acid's conversion to valuable chemicals like acetaldehyde and ethanol through catalytic processes (Periana et al., 2003)[https://consensus.app/papers/oxidative-condensation-ch3cooh-step-activation-periana/1e451d29d5bc5cefadee11470d3c27c8/?utm_source=chatgpt] demonstrates the versatility of acetic acid derivatives in chemical synthesis and their potential in sustainable industrial processes. Additionally, the role of acetic acid bacteria in the food industry for vinegar production and their biotechnological applications further underscores the industrial significance of acetic acid derivatives (Gomes et al., 2018)[https://consensus.app/papers/acid-bacteria-food-industry-systematics-characteristics-gomes/4ecb4db4adef5476a658048755a00c78/?utm_source=chatgpt].

Safety and Hazards

The compound is associated with several hazard statements including H302, H315, H319, and H335. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area. In case of contact with skin or eyes, immediate medical attention is required.